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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

CAS: 915921-75-4 | Molecular Formula: C₁₀H₁₄ClNO | Molecular Weight: 199.68 g/mol [1]

Executive Summary
This technical guide provides an in-depth pharmacological analysis of 2-(2-Chlorophenoxy)-N-
ethylethanamine, a secondary amine derivative of the phenoxyethylamine scaffold.[1] While

direct clinical literature on this specific isomer is limited, its structural homology to established

monoamine modulators allows for a high-confidence predictive profile.[1]

The compound is characterized by an ortho-chlorinated phenoxy ring linked to an N-ethyl

amino group.[1] This structure places it firmly within the pharmacophore class of Monoamine

Oxidase (MAO) Inhibitors and Monoamine Reuptake Inhibitors. Unlike the neurotoxic

haloalkylamines (e.g., DSP-4), this compound lacks the reactive nitrogen mustard moiety,

suggesting a reversible mechanism of action.

Primary Predicted Activity: Reversible inhibition of MAO-A and modulation of the

Norepinephrine Transporter (NET).[1] Secondary Predicted Activity: Sigma-1 receptor affinity
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and local anesthetic properties (Na+ channel blockade).[1]

Chemical Structure & Properties[1][2][3][4][5][6][7]
[8]
Structural Analysis
The molecule consists of three distinct pharmacophoric domains:

Lipophilic Aryl Head: A 2-chlorophenyl group.[1][2][3] The ortho-chlorine provides steric bulk

and lipophilicity, potentially protecting the ether linkage from rapid metabolic cleavage while

enhancing hydrophobic pocket binding.

Flexible Linker: An ethoxy ether bridge (-O-CH₂-CH₂-).[1] This separates the aromatic ring

from the amine by approximately 3-4 Å, a critical distance for biogenic amine mimicry.

Basic Amine Tail: A secondary N-ethyl amine.[1] The N-ethyl substitution increases

lipophilicity (LogP) compared to the primary amine, facilitating Blood-Brain Barrier (BBB)

penetration and altering selectivity toward transporter proteins over enzymes.

Physicochemical Profile (Calculated)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.guidechem.com/encyclopedia/n-chloro-n-ethylethanamine-dic656108.html
https://www.guidechem.com/encyclopedia/n-chloro-n-ethylethanamine-dic656108.html
https://wap.guidechem.com/dictionary/en/5775-33-7.html
https://www.aablocks.com/prod/90778-25-9
https://www.guidechem.com/encyclopedia/n-chloro-n-ethylethanamine-dic656108.html
https://www.guidechem.com/encyclopedia/n-chloro-n-ethylethanamine-dic656108.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Implication

LogP ~2.5 - 2.8

High CNS penetration

potential; lipophilic enough for

membrane intercalation.[1]

pKa ~9.5

Predominantly protonated

(cationic) at physiological pH

(7.4).

H-Bond Donors 1 (NH)
Critical for receptor anchoring

(e.g., Asp residue in GPCRs).

H-Bond Acceptors 2 (O, N)

Facilitates interaction with

serine/threonine residues in

binding pockets.

Rotatable Bonds 4

High conformational flexibility,

allowing adaptation to multiple

binding sites.

Pharmacological Hypotheses & Mechanism of
Action[9]
Mechanism 1: Monoamine Oxidase (MAO) Inhibition
The primary amine analog, 2-(4-chlorophenoxy)ethylamine, is a documented inhibitor of MAO-

A (Ki ≈ 14 µM). The ortho-chloro substitution in the target compound is expected to maintain

this activity, potentially enhancing selectivity for MAO-A due to the specific steric constraints of

the enzyme's active site.[1]

Pathway: The amine group coordinates with the FAD cofactor or the "aromatic cage" within

the enzyme, preventing the oxidative deamination of serotonin and norepinephrine.

Selectivity: The N-ethyl group often reduces potency at MAO active sites compared to

primary amines (which are better substrates), suggesting this compound may act as a

competitive inhibitor rather than a substrate.
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Mechanism 2: Norepinephrine Reuptake Inhibition (NRI)
The phenoxyethylamine scaffold is a structural fragment of potent SNRIs like Atomoxetine and

Nisoxetine (which are phenoxypropylamines).

Hypothesis: The shortened ethyl linker (vs. propyl) typically reduces affinity for the

transporter; however, the ortho-chlorine and N-ethyl group may compensate by interacting

with the hydrophobic S1/S2 pockets of the Norepinephrine Transporter (NET).

Result: Potential elevation of synaptic norepinephrine levels, leading to sympathomimetic

effects without direct adrenergic receptor agonism.

Safety Distinction: Non-Neurotoxic
It is crucial to distinguish this compound from DSP-4 (N-(2-chloroethyl)-N-ethyl-2-

bromobenzylamine).[1]

DSP-4: Contains a 2-chloroethyl group on the nitrogen, forming a reactive aziridinium ion

that irreversibly alkylates NET.[1]

Target Compound: The chlorine is on the phenyl ring. It cannot form an aziridinium ion.[1]

Therefore, it is not an irreversible alkylating neurotoxin.

Visualization: SAR & Signaling Logic
The following diagram illustrates the Structure-Activity Relationship (SAR) logic deriving the

potential activity of 2-(2-Chlorophenoxy)-N-ethylethanamine.
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Caption: SAR Logic Flowchart deriving predicted biological targets based on structural motifs.

Experimental Protocols
To validate the predicted activity, the following standardized protocols are recommended.

Experiment A: In Vitro MAO Inhibition Assay
Objective: Determine the IC50 of the compound against human recombinant MAO-A and MAO-

B.[1]

Reagents:

Recombinant human MAO-A and MAO-B expressed in baculovirus.[1]

Substrate: Kynuramine (non-fluorescent)

4-Hydroxyquinoline (fluorescent).[1]

Reference Inhibitors: Clorgyline (MAO-A), Deprenyl (MAO-B).[1]

Protocol:

Preparation: Dissolve 2-(2-Chlorophenoxy)-N-ethylethanamine in DMSO to create a 10

mM stock. Serial dilute to range 1 nM – 100 µM.[1]
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Incubation: Incubate enzyme (5 µg/mL) with test compound in phosphate buffer (pH 7.4) for

15 minutes at 37°C.

Reaction: Add Kynuramine (50 µM final). Incubate for 20 minutes.

Termination: Stop reaction with 2N NaOH.

Detection: Measure fluorescence (Ex 310 nm / Em 400 nm).

Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Experiment B: Synaptosomal Uptake Assay
(NET/SERT/DAT)
Objective: Assess the compound's ability to inhibit the reuptake of monoamines.[4]

Protocol:

Tissue Prep: Homogenize rat cortical tissue (for NET/SERT) or striatal tissue (for DAT) in

0.32 M sucrose. Centrifuge to isolate synaptosomes.[1]

Incubation: Pre-incubate synaptosomes with test compound (10 nM – 10 µM) for 10 min at

37°C.

Uptake: Add radiolabeled neurotransmitter (

NE,

5-HT, or

DA). Incubate for 5 min.

Filtration: Rapidly filter through GF/B glass fiber filters to trap synaptosomes. Wash 3x with

ice-cold buffer.[1]

Quantification: Measure retained radioactivity via liquid scintillation counting.

Controls: Use Desipramine (NET), Fluoxetine (SERT), and GBR-12909 (DAT) as positive

controls.
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Synthesis & Purification Guide
For research applications, high purity (>98%) is required to avoid artifacts from primary amine

contaminants.

Synthetic Route (Reductive Amination):

Precursor: 2-(2-Chlorophenoxy)acetaldehyde.[1]

Reagent: Ethylamine (in excess), NaBH₃CN (Sodium cyanoborohydride).

Conditions: Methanol, pH 6 (acetic acid), 0°C to RT.

Workup: Basify to pH 12, extract with DCM, conversion to HCl salt using ethereal HCl.

Purification Check:

1H NMR (CDCl3): Verify the ethyl triplet (~1.1 ppm) and quartet (~2.7 ppm), and the

characteristic phenoxy-methylene triplet (~4.1 ppm).

HPLC: Ensure absence of the primary amine (de-ethylated) metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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